Cas no 2167560-03-2 (2,2-dimethyl-3-(1H-1,2,4-triazol-3-yl)propan-1-amine)

• Product Name: 2,2-dimethyl-3-(1H-1,2,4-triazol-3-yl)propan-1-amine
• CAS No: 2167560-03-2
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• CID: 6350524
• PubChem ID: 165615811
• Update Time: 2025-05-28

2,2-dimethyl-3-(1H-1,2,4-triazol-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1H-1,2,4-triazol-3-yl)propan-1-amine
• 2167560-03-2
• EN300-1814263

• Inchi： 1S/C7H14N4/c1-7(2,4-8)3-6-9-5-10-11-6/h5H,3-4,8H2,1-2H3,(H,9,10,11)
• InChI Key： GYOAGWXMZIFNKM-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CC1=NC=NN1

Computed Properties

• Exact Mass: 154.121846464g/mol
• Monoisotopic Mass: 154.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.6Ų

Additional information on 2,2-dimethyl-3-(1H-1,2,4-triazol-3-yl)propan-1-amine

Comprehensive Overview of 2,2-dimethyl-3-(1H-1,2,4-triazol-3-yl)propan-1-amine (CAS No. 2167560-03-2)

2,2-dimethyl-3-(1H-1,2,4-triazol-3-yl)propan-1-amine, with the CAS number 2167560-03-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a 1,2,4-triazole ring with a propan-1-amine backbone, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating metabolic and neurological disorders.

The growing interest in 2,2-dimethyl-3-(1H-1,2,4-triazol-3-yl)propan-1-amine aligns with current trends in precision medicine and sustainable agriculture. In pharmaceutical contexts, its triazole moiety is known to enhance binding affinity to biological targets, a property leveraged in developing kinase inhibitors and antimicrobial agents. Meanwhile, agrochemical studies explore its role as a precursor for plant growth regulators, addressing global challenges like crop yield optimization and climate resilience. These applications make it a hotspot in high-throughput screening pipelines.

From a synthetic chemistry perspective, the compound’s CAS No. 2167560-03-2 is frequently cited in patents and journals focusing on green chemistry methodologies. Innovations such as catalyst-free cyclization and microwave-assisted synthesis have been employed to produce it efficiently, minimizing environmental impact. This resonates with the industry’s shift toward eco-friendly manufacturing, a topic dominating search queries like “sustainable chemical synthesis” and “low-waste organic reactions.”

Analytical characterization of 2,2-dimethyl-3-(1H-1,2,4-triazol-3-yl)propan-1-amine relies on advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural integrity, critical for regulatory compliance in pharmaceutical GMP settings. The compound’s stability under varying pH and temperature conditions is also a key research area, as evidenced by frequent searches for “stable triazole derivatives” and “amine-functionalized drug candidates.”

In conclusion, 2,2-dimethyl-3-(1H-1,2,4-triazol-3-yl)propan-1-amine (CAS 2167560-03-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its dual relevance to life sciences and material engineering positions it as a compound of enduring scientific and industrial value. As research progresses, its role in addressing pressing challenges—from antimicrobial resistance to food security—will likely expand, further solidifying its importance.